Cas no 1368895-01-5 (methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate)

• Product Name: methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate
• CAS No: 1368895-01-5
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 4594104
• Update Time: 2025-05-20

methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(chlorosulfonyl)-2-methylphenyl]-, methyl ester
• methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate

• Inchi： 1S/C9H10ClNO4S/c1-6-5-7(16(10,13)14)3-4-8(6)11-9(12)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： MYLJFRKKFNLYEX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(Cl)(=O)=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate

Methyl N-[4-(Chlorosulfonyl)-2-Methylphenyl]Carbamate: A Comprehensive Overview

Methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate, identified by the CAS number 1368895-01-5, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical processes. The molecule's structure, which includes a chlorosulfonyl group attached to a methyl-substituted phenyl ring, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of chlorosulfonyl-containing compounds in modern chemistry, particularly in the development of novel materials and pharmaceuticals. The presence of the chlorosulfonyl group in methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate endows the compound with enhanced stability and reactivity, making it a valuable component in various chemical reactions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, leveraging its ability to undergo nucleophilic substitution and other key transformations.

The synthesis of methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The starting material typically undergoes sulfonation followed by carbamate formation, with careful control of reaction conditions to ensure high yields and purity. This compound's synthesis has been optimized in recent years, thanks to advancements in catalyst design and process engineering, making it more accessible for large-scale production.

One of the most promising applications of methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate lies in its use as a precursor for advanced materials. Its ability to form stable bonds with other functional groups makes it an ideal candidate for the development of high-performance polymers and composites. Recent research has demonstrated its potential in creating lightweight yet durable materials for aerospace and automotive industries, where performance under extreme conditions is critical.

In addition to its material science applications, methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate has shown promise in pharmaceutical chemistry. Its unique structure allows for selective interactions with biological systems, making it a valuable tool in drug design. Scientists have explored its use as a building block for bioactive compounds, particularly those targeting specific enzymes or receptors. Preliminary studies suggest that derivatives of this compound may exhibit potent pharmacological activity, warranting further investigation.

The environmental impact of methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate has also been a topic of recent research. While the compound itself is not classified as hazardous under normal conditions, its production and disposal require careful consideration to minimize ecological risks. Studies have focused on developing sustainable synthesis pathways and efficient waste management strategies to ensure that the compound's benefits are achieved without compromising environmental health.

Looking ahead, the continued exploration of methyl N-[4-(chlorosulfonyl)-2-methylphenyl]carbamate's properties is expected to unlock new opportunities across multiple disciplines. Its versatility as a chemical building block positions it as a key player in the development of next-generation materials and medicines. As research progresses, it is anticipated that this compound will play an increasingly important role in shaping the future of chemistry and related fields.